Cas no 856562-94-2 (Phenol, 3-[(1R)-1-aminopropyl]-, hydrochloride)

• Product Name: Phenol, 3-[(1R)-1-aminopropyl]-, hydrochloride
• CAS No: 856562-94-2
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• CID: 4242814
• PubChem ID: 145711994
• Update Time: 2023-10-31

Phenol, 3-[(1R)-1-aminopropyl]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-[(1R)-1-aminopropyl]-, hydrochloride
• 3-((1R)-1-AMINOPROPYL)PHENOL HYDROCHLORIDE
• 856562-94-2
• (R)-3-(1-Aminopropyl)phenol hydrochloride

• Inchi： 1S/C9H13NO.ClH/c1-2-9(10)7-4-3-5-8(11)6-7;/h3-6,9,11H,2,10H2,1H3;1H/t9-;/m1./s1
• InChI Key： CITVICROZQBGHJ-SBSPUUFOSA-N
• SMILES： [C@@H](C1C=CC=C(O)C=1)(N)CC.Cl

Computed Properties

• Exact Mass: 187.0763918g/mol
• Monoisotopic Mass: 187.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų